Cas no 1546851-27-7 (1-(benzenesulfonyl)-3-(2-methoxyethyl)aminopropan-2-ol)

• Product Name: 1-(benzenesulfonyl)-3-(2-methoxyethyl)aminopropan-2-ol
• CAS No: 1546851-27-7
• MF: C₁₂H₁₉NO₄S
• MW: 273.348562479019
• MDL: MFCD25211737
• CID: 5608191
• PubChem ID: 115476469
• Update Time: 2025-10-14

1-(benzenesulfonyl)-3-(2-methoxyethyl)aminopropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1546851-27-7
• EN300-842361
• 1-(benzenesulfonyl)-3-[(2-methoxyethyl)amino]propan-2-ol
• 1-(benzenesulfonyl)-3-(2-methoxyethyl)aminopropan-2-ol

• MDL： MFCD25211737
• Inchi： 1S/C12H19NO4S/c1-17-8-7-13-9-11(14)10-18(15,16)12-5-3-2-4-6-12/h2-6,11,13-14H,7-10H2,1H3
• InChI Key： TYBAWOPCZSUZQU-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CC(CNCCOC)O)(=O)=O

Computed Properties

• Exact Mass: 273.10347926g/mol
• Monoisotopic Mass: 273.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 84Ų

Additional information on 1-(benzenesulfonyl)-3-(2-methoxyethyl)aminopropan-2-ol

Research Brief on 1-(Benzenesulfonyl)-3-(2-methoxyethyl)aminopropan-2-ol (CAS: 1546851-27-7): Recent Advances and Applications

The compound 1-(benzenesulfonyl)-3-(2-methoxyethyl)aminopropan-2-ol (CAS: 1546851-27-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential pharmacological applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential. The compound's benzenesulfonyl and methoxyethylamine moieties suggest its utility as a versatile intermediate or active pharmaceutical ingredient (API) in drug development.

Recent studies have explored the synthetic pathways for 1-(benzenesulfonyl)-3-(2-methoxyethyl)aminopropan-2-ol, highlighting its efficient preparation via nucleophilic substitution reactions. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel one-pot synthesis method that improves yield and purity, addressing previous challenges in scalability. The compound's structural analogs have also been investigated for their inhibitory effects on specific enzymes, such as carbonic anhydrases, which are implicated in various diseases, including glaucoma and cancer.

In preclinical studies, 1-(benzenesulfonyl)-3-(2-methoxyethyl)aminopropan-2-ol has demonstrated promising activity as a modulator of protein-protein interactions (PPIs). For instance, a 2024 study in ACS Chemical Biology reported its ability to disrupt the interaction between p53 and MDM2, a critical pathway in oncology. These findings position the compound as a potential lead for developing anticancer therapeutics, particularly in tumors with p53 mutations.

Further research has examined the compound's pharmacokinetic properties, including its metabolic stability and bioavailability. A recent European Journal of Pharmaceutical Sciences article (2024) noted that structural modifications, such as the introduction of fluorine atoms, could enhance its metabolic resistance without compromising activity. Such insights are invaluable for optimizing the compound's drug-like properties in future iterations.

Despite these advances, challenges remain in translating 1-(benzenesulfonyl)-3-(2-methoxyethyl)aminopropan-2-ol into clinical applications. Toxicity profiles and off-target effects require thorough evaluation, as highlighted in a 2023 review in Chemical Research in Toxicology. Nevertheless, the compound's versatility and the growing body of research underscore its potential as a cornerstone in next-generation drug discovery. This brief underscores the need for continued interdisciplinary collaboration to unlock its full therapeutic promise.